4-(4-Aminophenoxy)azetidin-2-one

• IUPAC Name: 4-(4-aminophenoxy)azetidin-2-one
• InChI: InChI=1S/C9H10N2O2/c10-6-1-3-7(4-2-6)13-9-5-8(12)11-9/h1-4,9H,5,10H2,(H,11,12)
• InChI Key: ZKZVRHVCOSTRLM-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC1=O)OC2=CC=C(C=C2)N
• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol

Description

4-(4-Aminophenoxy)azetidin-2-one, also known as APAO, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of azetidinones and has a molecular formula of C10H11NO2.

Scientific Research Applications

Bioavailability and Bioefficacy of Polyphenols

Polyphenols, due to their role in preventing degenerative diseases, have been extensively studied for their bioavailability which varies significantly among different polyphenols. These studies are crucial for understanding how polyphenols are absorbed, metabolized, and their active metabolites' concentrations in target tissues. Such research could parallel investigations into the bioavailability and metabolic pathways of 4-(4-Aminophenoxy)azetidin-2-one, especially considering its potential biological activities (Manach et al., 2005).

Pharmacological Reviews of Specific Polyphenols

Pharmacological reviews of specific polyphenols, such as Chlorogenic Acid (CGA), provide comprehensive overviews of their biological and pharmacological effects, including antioxidant, anti-inflammatory, and neuroprotective roles. These reviews could inform the therapeutic potential and mechanistic studies of this compound, suggesting areas of research where it might have significant impacts (Naveed et al., 2018).

Immunomodulatory and Anti-Inflammatory Roles

The immunomodulatory and anti-inflammatory roles of polyphenols have been detailed, highlighting how they target multiple inflammatory components. This area of research is significant for understanding the potential of this compound in modulating immune responses and inflammation, possibly leading to its application in treating chronic inflammatory diseases (Yahfoufi et al., 2018).

Synthesis and Transformations of Functionalized β-Amino Acid Derivatives

Research on the synthesis and transformations of functionalized β-amino acid derivatives, including azetidin-2-ones, is crucial for drug research and the development of new molecular entities. Such studies provide insights into the synthetic routes, stereocontrolled methodologies, and potential pharmaceutical applications of compounds like this compound (Kiss et al., 2018).

Interaction with Proteins and Phenolic Compounds

Investigations into the interactions between proteins and phenolic compounds reveal changes in both the structure and functionality of the proteins and phenolics. This research could be relevant to this compound, particularly in understanding how it interacts with biological macromolecules and its implications for nutritional and pharmacological properties (Ozdal et al., 2013).

Mechanism of Action

Target of Action

The primary targets of 4-(4-Aminophenoxy)azetidin-2-one are histone deacetylase enzymes, specifically HDAC6 and HDAC8 . These enzymes play a crucial role in the regulation of gene expression by removing acetyl groups from histone proteins, thereby allowing the histones to wrap the DNA more tightly .

Mode of Action

This compound interacts with its targets, HDAC6 and HDAC8, by inhibiting their enzymatic activity . This inhibition results in an increase in the acetylation of histone proteins, leading to a more relaxed DNA structure and enhanced gene expression .

Biochemical Pathways

The action of this compound affects the histone acetylation-deacetylation pathway . By inhibiting HDAC6 and HDAC8, the compound prevents the removal of acetyl groups from histones, disrupting the normal balance of acetylation and deacetylation. This disruption can affect various downstream processes, including cell cycle progression, apoptosis, and DNA repair .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve changes in gene expression patterns due to altered histone acetylation . This can lead to a variety of cellular responses, depending on the specific genes affected. For example, increased expression of tumor suppressor genes could potentially inhibit cancer cell growth .

Biochemical Analysis

Biochemical Properties

Azetidin-2-one derivatives have been found to exhibit diverse biological and pharmacological activities .

Cellular Effects

Some azetidin-2-one derivatives have shown cytotoxic activity in SiHa cells and B16F10 cells .

Molecular Mechanism

Some azetidin-2-one derivatives have been found to induce apoptosis .